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Compound of Interest

Compound Name: 2,2'-Oxybisbutan-1-ol

Cat. No.: B15178004

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and a plausible synthetic route for 2,2'-Oxybisbutan-1-ol (CAS
No. 55011-26-2). The information is intended to assist researchers and professionals in
sourcing and utilizing this chemical compound for their scientific endeavors.

Commercial Availability

2,2'-Oxybisbutan-1-ol is commercially available from various chemical suppliers. While not as
common as some other diols, it can be sourced through specialized chemical companies.
Researchers looking to procure this compound can inquire with the following suppliers who
have listed it in their catalogues:

e CHEMOS GmbH & Co. KG
e Angene International Limited
e DAYANG CHEM (HANGZHOU) CO.,LTD.

It is recommended to contact these suppliers directly to obtain information on purity, available
guantities, and lead times.

Physicochemical Data
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A detailed Technical Data Sheet (TDS) or Certificate of Analysis (CoA) for 2,2'-Oxybisbutan-1-
ol is not readily available in the public domain. However, based on available information from
chemical databases, the following properties can be summarized. Researchers should verify
these properties with the supplier upon purchase.

Property Value Source
CAS Number 55011-26-2 ChemicalBook[1]
Molecular Formula C8H1803 ChemicalBook[1]
Molecular Weight 162.23 g/mol ChemicalBook][1]
) Supplier dependent; request
Purity
CoA.
Boiling Point Data not available
Density Data not available
Supplier dependent; likely a
Appearance

liquid

Experimental Protocols

A specific, peer-reviewed synthesis protocol for 2,2'-Oxybisbutan-1-ol is not prominently
available in the scientific literature. However, based on its structure as an ether diol, a plausible
and common method for its synthesis would be the Williamson ether synthesis.[2][3][4][5][6]
This method involves the reaction of an alkoxide with a primary alkyl halide.

General Williamson Ether Synthesis for Ether Diols:

This is a representative protocol and may require optimization for the specific synthesis of 2,2'-
Oxybisbutan-1-ol.

Materials:

e A suitable butanol derivative with a leaving group (e.g., a halohydrin like 2-chloro-1-butanol
or a tosylate).
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A corresponding butanediol or a protected butanol derivative to act as the nucleophile.
A strong base to form the alkoxide (e.g., sodium hydride, sodium metal).

Anhydrous aprotic solvent (e.g., THF, DMF).

Procedure:

The alcohol (nucleophile) is dissolved in the anhydrous solvent under an inert atmosphere
(e.g., nitrogen or argon).

The strong base is added portion-wise at a controlled temperature (often 0 °C) to
deprotonate the alcohol and form the alkoxide.

The alkyl halide (electrophile) is then added dropwise to the reaction mixture.

The reaction is stirred at a suitable temperature (ranging from room temperature to reflux)
until the reaction is complete, which can be monitored by techniques like Thin Layer
Chromatography (TDC).

Upon completion, the reaction is quenched, typically with water or a saturated aqueous
solution of ammonium chloride.

The product is then extracted into an organic solvent.

The combined organic layers are washed, dried, and the solvent is removed under reduced
pressure.

The crude product is purified, for example by distillation or column chromatography, to yield
the final ether diol.

Visualizations

Procurement and Quality Control Workflow

The following diagram illustrates a typical workflow for sourcing and verifying the quality of a

chemical like 2,2'-Oxybisbutan-1-ol for research purposes.
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Caption: Workflow for procurement and quality assurance of 2,2'-Oxybisbutan-1-ol.
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Plausible Synthetic Pathway

The diagram below illustrates a generalized Williamson ether synthesis route for an ether diol.
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Caption: Generalized Williamson ether synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Profile of 2,2'-
Oxybisbutan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178004#commercial-availability-of-2-2-
oxybisbutan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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